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Compound of Interest

Compound Name: 3-(3-Bromophenyl)propanenitrile

CAS No.: 376646-63-8

Cat. No.: B1273805

Get Quote

An In-Depth Technical Guide to 3-(3-Bromophenyl)propanenitrile (CAS: 376646-63-8) for

Advanced Research Applications

Executive Summary
3-(3-Bromophenyl)propanenitrile is a versatile bifunctional organic building block of

significant interest to the pharmaceutical and materials science sectors. Its structure, featuring

a propanenitrile chain attached to a brominated phenyl ring, offers two distinct and highly

reactive sites for chemical modification. The bromine atom serves as a classical handle for

palladium-catalyzed cross-coupling reactions, enabling the construction of complex carbon-

carbon and carbon-heteroatom bonds. Concurrently, the nitrile group is a valuable synthetic

precursor that can be readily transformed into primary amines, carboxylic acids, or ketones.

This guide provides a senior-level perspective on the core attributes of this compound, detailing

its physicochemical properties, a robust and logical synthetic protocol, comprehensive

analytical characterization strategies, and its strategic application in modern drug discovery.
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Precise identification is the foundation of reproducible science. 3-(3-
Bromophenyl)propanenitrile is unambiguously identified by its CAS number, 376646-63-8.[1]

[2][3][4] Its key identifiers and properties are summarized below.

Table 1: Chemical Identifiers and Properties

Property Value Source(s)

CAS Number 376646-63-8 [1][2][5]

Molecular Formula C₉H₈BrN [6]

Molecular Weight 210.07 g/mol [6]

IUPAC Name
3-(3-

bromophenyl)propanenitrile
[3]

Synonyms

3-(3-Bromophenyl)propionitrile,

2-(3-Bromophenyl)ethyl

cyanide

[1][3]

Physical Form Solid

Boiling Point
326.9°C at 760 mmHg

(Predicted)
[7]

Flash Point 151.5°C (Predicted) [7]

InChI Key
DCQWMXLVAOMQAN-

UHFFFAOYSA-N

SMILES C1=CC(=CC(=C1)Br)CCC#N [8]

Synthesis and Mechanistic Considerations
While multiple synthetic routes can be envisioned, a highly reliable and scalable approach for

3-(3-Bromophenyl)propanenitrile involves a classical nucleophilic substitution pathway. This

strategy is predicated on the availability of the corresponding phenethyl bromide precursor and

its reaction with a cyanide salt. The choice of this method is based on its high efficiency,

operational simplicity, and the predictable reactivity of the starting materials.
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Proposed Synthetic Workflow
The logical two-step synthesis starts from commercially available 3-bromophenylethanol.

Step 1: Bromination

Step 2: Cyanation

3-Bromophenylethanol

PBr₃ or HBr

1-Bromo-3-(2-bromoethyl)benzene

  Formation of Alkyl Halide

NaCN or KCN
in DMSO or Acetone

3-(3-Bromophenyl)propanenitrile

  SN2 Nucleophilic Substitution
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Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-(3-Bromophenyl)propanenitrile.

Detailed Experimental Protocol (Self-Validating System)
Step 1: Synthesis of 1-Bromo-3-(2-bromoethyl)benzene

Reactor Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar) is charged with

3-bromophenylethanol (1.0 eq) dissolved in a suitable anhydrous solvent (e.g.,

dichloromethane or diethyl ether).

Reagent Addition: The solution is cooled to 0°C in an ice bath. Phosphorus tribromide (PBr₃,

~0.4 eq) is added dropwise via the dropping funnel, maintaining the internal temperature

below 10°C. Causality: The dropwise addition at low temperature is critical to control the

exothermic reaction and prevent side product formation.

Reaction: After the addition is complete, the ice bath is removed, and the mixture is stirred at

room temperature for 2-4 hours or until TLC/GC-MS analysis shows complete consumption

of the starting alcohol.

Workup & Purification: The reaction is carefully quenched by pouring it over ice water. The

organic layer is separated, washed sequentially with saturated NaHCO₃ solution and brine,

dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure to yield the

crude 1-bromo-3-(2-bromoethyl)benzene, which can be used directly or purified by vacuum

distillation.

Step 2: Synthesis of 3-(3-Bromophenyl)propanenitrile (CAS: 376646-63-8)

Reactor Setup: A flask is charged with sodium cyanide (NaCN, 1.1 eq) and a polar aprotic

solvent such as DMSO or acetone. Causality: Polar aprotic solvents are chosen because

they solvate the cation (Na⁺) but not the nucleophile (CN⁻), enhancing the nucleophilicity of

the cyanide ion for an efficient Sₙ2 reaction.

Reagent Addition: The crude 1-bromo-3-(2-bromoethyl)benzene (1.0 eq) from the previous

step, dissolved in a minimal amount of the reaction solvent, is added to the cyanide
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suspension.

Reaction: The mixture is heated to 50-70°C and stirred vigorously for 6-12 hours. The

reaction progress is monitored by TLC or GC-MS, looking for the disappearance of the

dibromide intermediate.

Workup & Purification: After cooling to room temperature, the reaction mixture is poured into

water and extracted with ethyl acetate or diethyl ether. The combined organic extracts are

washed thoroughly with water and brine to remove residual DMSO and inorganic salts. The

organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated. The resulting

crude product is purified by flash column chromatography on silica gel to afford pure 3-(3-
Bromophenyl)propanenitrile.

Spectroscopic Characterization and Analytical
Protocols
While a dedicated analytical standard with full spectral data may not be readily available from

all suppliers, the structure of 3-(3-Bromophenyl)propanenitrile allows for a confident

prediction of its key spectroscopic features. A robust quality control (QC) protocol would involve

a combination of NMR, IR, and Mass Spectrometry.

Table 2: Predicted Spectroscopic Data
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Technique Feature
Predicted Chemical
Shift / Value

Rationale

IR Spectroscopy C≡N stretch
~2250 cm⁻¹ (sharp,

medium intensity)

This is a highly

characteristic and

diagnostically useful

absorption for nitriles.

[9]

C-Br stretch 600-800 cm⁻¹
Typical region for aryl

bromides.

¹H NMR Aromatic Protons
δ 7.20 - 7.60 ppm (4H,

multiplet)

Protons on the

brominated benzene

ring.

-CH₂-C≡N
δ ~2.6 ppm (2H,

triplet)

Methylene group

alpha to the electron-

withdrawing nitrile

group.

Ar-CH₂-
δ ~2.9 ppm (2H,

triplet)

Benzylic-type

methylene group

adjacent to the other

CH₂ group.

¹³C NMR Nitrile Carbon (C≡N) δ 115 - 120 ppm

Characteristic

chemical shift for a

nitrile carbon.[9]

Aromatic Carbons δ 120 - 140 ppm (6C)

Includes the C-Br

carbon at ~122 ppm

and the substituted

carbon at ~140 ppm.

Aliphatic Carbons
δ ~20 ppm (-CH₂-CN),

δ ~32 ppm (Ar-CH₂-)

Expected shifts for the

two sp³ hybridized

carbons in the propyl

chain.
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Mass Spec (EI) Molecular Ion (M⁺) m/z 210/208

Isotopic pattern for

one bromine atom

(¹⁹Br/⁸¹Br) provides

definitive evidence of

its presence.

Key Fragment m/z 182/184

Loss of the ethyl

group (-C₂H₄) via

McLafferty

rearrangement is

possible.

Applications in Medicinal Chemistry and Drug
Discovery
The true value of 3-(3-Bromophenyl)propanenitrile lies in its capacity as a versatile

intermediate. The bromine and nitrile functionalities are orthogonal handles for a diverse array

of chemical transformations, making it a powerful scaffold for building molecular complexity.

Key Synthetic Transformations
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Nitrile Group Chemistry

Aryl Bromide Chemistry

3-(3-Bromophenyl)propanenitrile

Primary Amine
(-CH₂NH₂)

Reduction
(LiAlH₄ or H₂/Catalyst)

Carboxylic Acid
(-COOH)

Hydrolysis
(H₃O⁺ or OH⁻, heat)

Aryl/Heteroaryl Group
(Suzuki Coupling)

Pd Catalyst
Ar-B(OH)₂

Substituted Alkene
(Heck Coupling)

Pd Catalyst
Alkene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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